Cas no 133256-51-6 (4-(4-Chlorophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Chlorophenyl)pyrimidin-2-amine
• CAS No: 133256-51-6
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD00665913
• CID: 899493
• PubChem ID: 1492130
• Update Time: 2025-10-30

4-(4-Chlorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)pyrimidin-2-amine
• 4-(4-CHLORO-PHENYL)-PYRIMIDIN-2-YLAMINE
• 2-AMINO-4-(4-CHLOROPHENYL)PYRIMIDINE
• BUTTPARK 16\04-20
• RARECHEM AL FI 0016
• 4-(4-Chlorophenyl)-2-pyriMidinaMine
• 2-PyriMidinaMine, 4-(4-chlorophenyl)-
• 2-Amino-4-(4-chlorophenyl)pyrimidine, 2-Amino-4-(4-chlorophenyl)-1,3-diazine
• UQCSUXUZDAATNJ-UHFFFAOYSA-N
• 4-(4-chlorophenyl)pyrimidine-2-ylamine
• 3802AD
• SBB019283
• STK661735
• BBL028857
• 4-(4-chlorophenyl)pyrimidin-2-ylamine
• AJ
• EN300-186433
• SB60477
• AC-33854
• 133256-51-6
• MFCD00665913
• CS-0021996
• PS-5284
• AKOS000123964
• DB-395636
• DTXSID20363447
• SCHEMBL3412705
• ALBB-015384
• Z363993198

• MDL： MFCD00665913
• Inchi： 1S/C10H8ClN3/c11-8-3-1-7(2-4-8)9-5-6-13-10(12)14-9/h1-6H,(H2,12,13,14)
• InChI Key： UQCSUXUZDAATNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(N)N=1

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 2.1

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 51.80000
• LogP: 2.96040

4-(4-Chlorophenyl)pyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-Chlorophenyl)pyrimidin-2-amine

4-(4-Chlorophenyl)pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No. 133256-51-6, commonly referred to as 4-(4-Chlorophenyl)pyrimidin-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of a chlorine atom at the para position of the phenyl group attached to the pyrimidine ring introduces unique electronic and steric properties, making this compound a subject of interest in various research domains.

4-(4-Chlorophenyl)pyrimidin-2-amine has been extensively studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in targeting specific enzymes and pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate these pathways makes it a promising candidate for preclinical and clinical research.

The synthesis of 4-(4-Chlorophenyl)pyrimidin-2-amine involves a multi-step process that typically includes nucleophilic aromatic substitution or condensation reactions. Researchers have optimized these methods to achieve higher yields and purities, ensuring the compound's availability for large-scale studies. The structural elucidation of this compound has been confirmed through advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, providing a solid foundation for further research.

In terms of biological activity, 4-(4-Chlorophenyl)pyrimidin-2-amine has demonstrated potent inhibitory effects on several key enzymes, including tyrosine kinases and serine/threonine kinases. These findings have been corroborated by recent in vitro and in vivo studies, which have shown its efficacy in reducing tumor growth and metastasis in animal models. Furthermore, the compound's selectivity for specific targets has been a focus of recent investigations, with researchers exploring its potential as a targeted therapy with minimal off-target effects.

The pharmacokinetic properties of 4-(4-Chlorophenyl)pyrimidin-2-amine have also been evaluated in detail. Studies indicate that the compound exhibits moderate solubility and permeability, which are critical factors for its bioavailability. Efforts are currently underway to enhance its pharmacokinetic profile through structural modifications and formulation strategies, aiming to improve its therapeutic index.

From an environmental standpoint, 4-(4-Chlorophenyl)pyrimidin-2-amine has undergone preliminary toxicological assessments to evaluate its safety profile. These studies suggest that the compound is relatively non-toxic at therapeutic doses, with no significant adverse effects observed in acute toxicity models. However, long-term toxicity studies are still required to fully understand its safety profile.

In conclusion, 4-(4-Chlorophenyl)pyrimidin-2-amine represents a valuable addition to the arsenal of chemical entities being explored for therapeutic applications. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of medicinal chemistry.